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Compound of Interest

Compound Name: 1-Bromobut-1-yne

Cat. No.: B1609917 Get Quote

An In-depth Technical Guide to 1-Bromobut-1-yne

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromobut-1-yne (CAS No.

50405-39-5), a versatile haloalkyne intermediate with significant applications in organic

synthesis. Its unique structure, featuring both a reactive carbon-carbon triple bond and a labile

bromine atom, makes it a valuable synthon for constructing complex molecular architectures,

particularly in the development of novel pharmaceutical and agrochemical compounds.[1][2]

Chemical Identity and Properties
1-Bromobut-1-yne is a colorless, highly flammable liquid with a strong, unpleasant odor.[1] It is

soluble in common organic solvents like ether and chloroform but insoluble in water. Its

bifunctional nature—the electrophilic character of the sp-hybridized carbon bonded to bromine

and the nucleophilicity of the triple bond—governs its reactivity.[1]

Physical and Chemical Properties
The key quantitative properties of 1-Bromobut-1-yne are summarized in the table below.
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Property Value Reference(s)

CAS Number 50405-39-5 [1][3]

Molecular Formula C₄H₅Br [1][3]

Molecular Weight 132.99 g/mol [4]

Boiling Point 104.26 °C at 760 mmHg [1][3]

Density 1.461 g/cm³ [1][3]

Refractive Index 1.4704 (at 20 °C) [1][3]

Flash Point 21.68 °C [1][3]

Vapor Pressure 36.1 mmHg at 25 °C [1][3]

SMILES CCC#CBr [4]

InChI Key
KPOVYMZGZNPRNA-

UHFFFAOYSA-N
[4]

Synthesis and Experimental Protocols
The primary route for synthesizing 1-Bromobut-1-yne involves the dehydrohalogenation of a

dihaloalkane precursor. This elimination reaction typically utilizes a strong base to remove two

equivalents of hydrogen bromide (HBr).[5][6]

General Synthesis Workflow: Dehydrohalogenation
A logical precursor for the synthesis is a vicinal dihalide such as 1,2-dibromobutane. The

reaction proceeds in two successive E2 elimination steps. The first elimination yields a

bromoalkene intermediate, which then undergoes a second, often slower, elimination to form

the target alkyne.[7] Strong bases like alcoholic potassium hydroxide (KOH) or sodium amide

(NaNH₂) are required, often with heating.[5][7]

Caption: Synthesis workflow for 1-Bromobut-1-yne via double dehydrohalogenation.
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Representative Experimental Protocol: Synthesis from
1,2-Dibromobutane
This protocol is a representative procedure based on established dehydrohalogenation

principles for similar substrates.

Reaction Setup: A solution of potassium hydroxide (2.5 equivalents) in ethanol is prepared in

a round-bottom flask equipped with a reflux condenser and a magnetic stirrer. The flask is

cooled in an ice bath.

Reagent Addition: 1,2-dibromobutane (1.0 equivalent) is added dropwise to the cooled,

stirring ethanolic KOH solution.

Reflux: After the addition is complete, the ice bath is removed, and the reaction mixture is

heated to reflux (approximately 80-90 °C). The progress of the reaction is monitored by thin-

layer chromatography (TLC) or gas chromatography (GC).

Workup: Upon completion, the reaction mixture is cooled to room temperature and poured

into a separatory funnel containing cold water.

Extraction: The aqueous layer is extracted three times with diethyl ether. The combined

organic extracts are washed with brine, dried over anhydrous magnesium sulfate (MgSO₄),

and filtered.

Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

crude product is then purified by fractional distillation to yield pure 1-Bromobut-1-yne.

Chemical Reactivity and Applications
1-Bromobut-1-yne serves as a versatile building block due to the distinct reactivity of its

alkyne and bromo functionalities. It is a key intermediate in the synthesis of pharmaceuticals,

agrochemicals, and other specialty organic compounds.[1]

Key Reaction Pathways
The molecule can undergo reactions at two primary sites: electrophilic addition across the triple

bond and nucleophilic attack at the carbon bearing the bromine atom, often via metal-catalyzed
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cross-coupling reactions.

Caption: Major reaction pathways available for 1-Bromobut-1-yne.

Sonogashira Cross-Coupling
A cornerstone reaction involving 1-bromobut-1-yne is the Sonogashira coupling. This reaction

forms a new carbon-carbon bond between the sp-hybridized carbon of the bromoalkyne and a

terminal alkyne, catalyzed by palladium and copper(I) complexes.[8][9] This methodology is

exceptionally useful for synthesizing conjugated enynes and arylalkynes.[10]

Representative Experimental Protocol: Sonogashira
Coupling
This protocol is a representative procedure based on established Sonogashira coupling

methods.[10][11]

Catalyst Preparation: To a dry, inert-atmosphere Schlenk flask are added a palladium

catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and a copper(I) co-catalyst (e.g., CuI, 2-5 mol%).

Reaction Setup: The flask is evacuated and backfilled with nitrogen or argon. A solvent such

as tetrahydrofuran (THF) or diethylamine is added, followed by the terminal alkyne (1.2

equivalents) and a base (e.g., triethylamine or diisopropylamine, 2-3 equivalents).

Reagent Addition: 1-Bromobut-1-yne (1.0 equivalent) is added to the stirring mixture.

Reaction: The reaction is stirred at room temperature or gently heated (40-50 °C) until the

starting material is consumed, as monitored by TLC or GC.

Workup and Purification: The reaction mixture is filtered through a pad of celite to remove the

catalyst, and the solvent is evaporated. The residue is redissolved in an organic solvent

(e.g., ethyl acetate), washed with aqueous ammonium chloride and brine, dried over

Na₂SO₄, and concentrated. The crude product is purified by column chromatography on

silica gel.

Safety and Handling
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While a specific, comprehensive Safety Data Sheet (SDS) for 1-Bromobut-1-yne is not widely

available, data from closely related isomers like 1-bromo-2-butyne and 1-bromobutane provide

essential safety guidance.[2][12][13]

Hazards: The compound is expected to be a flammable liquid and vapor.[2] It may cause

skin and serious eye irritation and may cause respiratory irritation.[12][13] Handling should

be performed in a well-ventilated area or fume hood.[2]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[2][13]

Handling: Keep away from heat, sparks, open flames, and other ignition sources.[2] Use

non-sparking tools and take precautionary measures against static discharge.[2] Avoid

breathing vapors or mist.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Disclaimer: The safety information provided is based on analogous compounds. Users must

consult a specific and current SDS for 1-Bromobut-1-yne (CAS 50405-39-5) from their

supplier before handling and perform their own risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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